![molecular formula C19H23N3O4 B3937993 1-(4-nitrophenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol CAS No. 64511-26-8](/img/structure/B3937993.png)
1-(4-nitrophenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol
Overview
Description
1-(4-nitrophenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol, also known as NPPB, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. NPPB is a piperazine derivative that has been widely used as a tool in various biological studies, including ion channel research, cell signaling, and drug discovery.
Mechanism of Action
1-(4-nitrophenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol exerts its biological effects through the inhibition of ion channels and modulation of cell signaling pathways. Specifically, this compound has been shown to block the CFTR chloride channel by binding to the channel pore and preventing chloride ion flux. This compound also blocks the VRAC channel by inhibiting the channel conductance and preventing cell volume regulation. Furthermore, this compound has been shown to inhibit the TRPV4 channel by blocking the channel activation and preventing calcium influx. In terms of cell signaling pathways, this compound has been shown to inhibit the MAPK pathway by blocking the activation of extracellular signal-regulated kinase (ERK) and c-Jun N-terminal kinase (JNK). This compound also inhibits the PI3K pathway by blocking the activation of Akt.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of chloride ion transport, the modulation of cell volume regulation, the inhibition of calcium influx, and the modulation of cell signaling pathways. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-nitrophenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol in lab experiments include its potency, selectivity, and versatility. This compound is a potent inhibitor of various ion channels and cell signaling pathways, making it a valuable tool in studying these biological processes. Additionally, this compound is selective for its targets, meaning it does not interfere with other ion channels or cell signaling pathways. Finally, this compound is versatile in its applications, as it can be used in a variety of experimental systems, including cell culture, animal models, and human tissue.
The limitations of using this compound in lab experiments include its potential toxicity and off-target effects. This compound has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experimental systems. Additionally, this compound may have off-target effects on other ion channels or cell signaling pathways, which can complicate data interpretation.
Future Directions
There are several future directions for the use of 1-(4-nitrophenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol in scientific research. One direction is the development of new therapeutics targeting ion channels and cell signaling pathways. This compound can be used as a tool in drug discovery to identify new compounds that modulate these biological processes. Another direction is the use of this compound in the study of disease mechanisms, particularly in the context of ion channel dysfunction and cell signaling pathway dysregulation. Finally, the use of this compound in combination with other compounds or therapies may enhance its therapeutic potential and expand its applications in various disease states.
Scientific Research Applications
1-(4-nitrophenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol has been widely used in scientific research as a potent inhibitor of various ion channels, including the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel, the volume-regulated anion channel (VRAC), and the transient receptor potential vanilloid 4 (TRPV4) channel. This compound has also been shown to modulate cell signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K) pathway. Additionally, this compound has been used as a tool in drug discovery for the development of new therapeutics targeting ion channels and cell signaling pathways.
properties
IUPAC Name |
1-(4-nitrophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4/c23-18(15-26-19-8-6-17(7-9-19)22(24)25)14-20-10-12-21(13-11-20)16-4-2-1-3-5-16/h1-9,18,23H,10-15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUCVJMDCNFAFMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(COC2=CC=C(C=C2)[N+](=O)[O-])O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40983080 | |
Record name | 1-(4-Nitrophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40983080 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64511-26-8 | |
Record name | 1-Piperazineethanol, alpha-((4-nitrophenoxy)methyl)-4-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064511268 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-(4-Nitrophenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40983080 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.